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Compound of Interest

Compound Name: Propionyl bromide

Cat. No.: B1346559

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the hazard identification
and Globally Harmonized System (GHS) classification of propionyl bromide. This document is
intended to equip researchers, scientists, and professionals in drug development with the
critical safety information required for the safe handling, storage, and use of this chemical.

Hazard Identification and GHS Classification

Propionyl bromide is a flammable and corrosive liquid that poses significant health and safety
risks.[1][2][3] The Globally Harmonized System of Classification and Labelling of Chemicals
(GHS) provides a standardized framework for communicating these hazards.

GHS Label Elements

The GHS label for propionyl bromide includes the following elements:
o Pictograms:

s Flammable pictogramlJCorrosive pictogram

» Signal Word:Danger[2][4][5]

e Hazard Statements:[2][5]
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o H226: Flammable liquid and vapor.

o H314: Causes severe skin burns and eye damage.

e Supplementary Hazard Statements:

o EUHO014: Reacts violently with water.

GHS Hazard Classification

The following table summarizes the GHS hazard classification for propionyl bromide.

Hazard Class Hazard Category
Flammable liquids Category 3

Skin corrosion/irritation Category 1B
Serious eye damage/eye irritation Category 1

Source:[2][4]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of propionyl bromide is
essential for safe handling and experimental design.

Property Value

Molecular Formula C3H5Bro

Molecular Weight 136.98 g/mol [2]

Appearance Colorless to pale yellow or brown liquid[4][6][7]
Boiling Point 103-104 °CJ[6][8]

Flash Point 52 °C (125.6 °F) - closed cup[4]

Density 1.521 g/mL at 25 °C[8]

Solubility Reacts violently with water; soluble in ether[1][8]
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Precautionary Statements and Safe Handling

Adherence to the following precautionary statements is crucial to minimize the risks associated

with propionyl bromide.

Prevention

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[2][9]

P233: Keep container tightly closed.[2][10]

P240: Ground/bond container and receiving equipment.[2][10]

P241: Use explosion-proof electrical/ventilating/lighting equipment.[2][10]
P242: Use only non-sparking tools.[2][10]

P243: Take precautionary measures against static discharge.[2][10]

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[2][10]

P264: Wash face, hands and any exposed skin thoroughly after handling.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][5]

Response

P301 + P330 + P331: IF SWALLOWED: rinse mouth. Do NOT induce vomiting.[2][9]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[2]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2][5][9]
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e P310: Immediately call a POISON CENTER or doctor/physician.[5][9]
e P363: Wash contaminated clothing before reuse.[2][10]

e P370 + P378: In case of fire: Use CO2, dry chemical, or foam for extinction.[4]

Storage

e P403 + P235: Store in a well-ventilated place. Keep cool.[2]
e P405: Store locked up.[2]

Disposal

» P501: Dispose of contents/container to an approved waste disposal plant.[2]

Toxicological Information

Propionyl bromide is a corrosive substance that can cause severe damage to tissues upon
contact.

Skin: Causes severe skin burns.[1][2] Direct contact can lead to pain, deep burns, and slow-
healing scar tissue formation.[1]

Eyes: Causes serious eye damage.[1][2] Vapors can be extremely irritating, and direct
contact can result in irreversible damage and potential blindness.[1]

Inhalation: Inhalation may cause corrosive injuries to the upper respiratory tract and lungs.[2]
[3] Symptoms can include coughing, choking, and damage to mucous membranes.[1]

Ingestion: Ingestion can produce severe burns in and around the mouth, throat, and
esophagus, with immediate pain and difficulty in swallowing and speaking.[1]

Experimental Protocols

The GHS classifications and physical properties reported in safety data sheets are determined
through standardized experimental protocols. While the specific, detailed methodologies for
propionyl bromide are not publicly available in the cited resources, the table below outlines
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the typical OECD (Organisation for Economic Co-operation and Development) guidelines or
equivalent methods used for determining these key endpoints.

Parameter Typical Experimental Protocol

Flash Point OECD 102: Flash-Point

Acute Dermal Irritation/Corrosion OECD 404: Acute Dermal Irritation/Corrosion
Acute Eye Irritation/Corrosion OECD 405: Acute Eye Irritation/Corrosion
Acute Oral Toxicity OECD 420, 423, or 425: Acute Oral Toxicity

Logical Workflow for GHS Hazard Classification

The following diagram illustrates the logical workflow for the GHS hazard classification of a
chemical substance like propionyl bromide.
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GHS Hazard Classification Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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